Cas no 1248812-71-6 (N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide)

N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide structure
1248812-71-6 structure
Product Name:N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide
CAS No:1248812-71-6
MF:C8H17N3O2
MW:187.239481687546
MDL:MFCD16086125
CID:5302284
PubChem ID:61714653
Update Time:2025-07-17

N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[(dimethylcarbamoyl)methyl]-3-(methylamino)propanamide
    • N-[2-(dimethylamino)-2-oxoethyl]-3-(methylamino)propanamide
    • Propanamide, N-[2-(dimethylamino)-2-oxoethyl]-3-(methylamino)-
    • N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide
    • MDL: MFCD16086125
    • Inchi: 1S/C8H17N3O2/c1-9-5-4-7(12)10-6-8(13)11(2)3/h9H,4-6H2,1-3H3,(H,10,12)
    • InChI Key: CWUMURBOKOELKN-UHFFFAOYSA-N
    • SMILES: O=C(CCNC)NCC(N(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 180
  • XLogP3: -1.4
  • Topological Polar Surface Area: 61.4

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Additional information on N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide

N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide: A Comprehensive Overview

N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide (CAS No. 1248812-71-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide, is characterized by its unique structural features and potential biological activities. This introduction aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.

The chemical structure of N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide is composed of a central propanamide backbone with a dimethylcarbamoyl group attached to the methyl group and a methylamino group on the propanamide chain. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various applications in drug discovery and development.

Synthesis and Characterization

The synthesis of N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methylaminopropanoic acid with dimethylcarbamoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity. The synthesized compound can be further characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR).

Biological Properties

N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems. For instance, studies have demonstrated that N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the degradation of neurotransmitters such as serotonin and dopamine.

In addition to its neuroprotective properties, N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of ion channels and receptors involved in pain signaling pathways.

Pharmacological Studies

To further understand the pharmacological profile of N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound can selectively bind to specific receptors and ion channels, suggesting its potential as a targeted therapeutic agent. In vivo studies have also shown promising results, with the compound exhibiting favorable pharmacokinetic properties such as good oral bioavailability and low toxicity.

Clinical Applications

The potential clinical applications of N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide are diverse and promising. Given its neuroprotective and analgesic properties, this compound could be developed into a novel therapeutic agent for treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of compounds like N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide. For instance, researchers are exploring the use of this compound in combination therapies to enhance treatment outcomes for various neurological disorders. Additionally, efforts are being made to optimize the chemical structure of this compound to improve its pharmacological properties and reduce potential side effects.

Conclusion

N-(dimethylcarbamoyl)methyl-3-(methylamino)propanamide (CAS No. 1248812-71-6) is a promising synthetic compound with a unique chemical structure and diverse biological activities. Its potential applications in neuroprotective and analgesic therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of neurological disorders.

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